3-(3-Nitrophenyl)-1,2,4-thiadiazol-5-amine

• IUPAC Name: 3-(3-nitrophenyl)-1,2,4-thiadiazol-5-amine
• InChI: InChI=1S/C8H6N4O2S/c9-8-10-7(11-15-8)5-2-1-3-6(4-5)12(13)14/h1-4H,(H2,9,10,11)
• InChI Key: BCMGBDCJXLAHBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=NSC(=N2)N
• Molecular Formula: C8H6N4O2S
• DSSTOX Substance ID: DTXSID40634444
• Molecular Weight: 222.23 g/mol
• CAS RN: 115919-41-0

Description

Synthesis Analysis

The synthesis of nitrophenyl-group-containing heterocycles has been reported. The regioselective cyclocondensation of 2,4-diacetyl-5-hydroxy-5-methyl-3-(3-nitrophenyl/4-nitrophenyl)cyclohexanones with cyanothioacetamide afforded the corresponding 7-acetyl-4-cyano-1,6-dimethyl-6-hydroxy-8-(3- and -4-nitrophenyl)-5,6,7,8-tetrahydrosoquinoline-3(2H)-thiones.

Chemical Reactions Analysis

The chemical reactions involving nitrophenyl compounds are complex and depend on the specific conditions of the experiment.

Scientific Research Applications

• Synthesis of Heterocyclic Compounds : Androsov et al. (2010) presented a study on the reaction of 1-(2-chloro-5-nitrophenyl)ethanone, which involves a process related to the synthesis of 3-aminobenzo[b]thiophenes and 2-aminobenzo[b]thiophenes, indicating the role of related compounds in synthesizing heterocyclic compounds (Androsov et al., 2010).

• Antioxidant and Urease Inhibition Activities : Khan et al. (2010) synthesized a series of 1,3,4-thiadiazoles and evaluated them for their antioxidant and urease inhibition activities. Among these, certain derivatives showed significant antioxidant activity and urease inhibitory activities (Khan et al., 2010).

• Corrosion Inhibition : Tang et al. (2009) explored the use of thiadiazole derivatives, including compounds similar to 3-(3-Nitrophenyl)-1,2,4-thiadiazol-5-amine, as inhibitors for copper corrosion. Their research indicates the potential application of these compounds in materials science, particularly in corrosion protection (Tang et al., 2009).

• Anticancer and Antitubercular Agents : A study by Sekhar et al. (2019) involved the design and synthesis of novel 5-phenyl-substituted 1,3,4-thiadiazole-2-amines, which were tested for their antitumor and antitubercular activities. This highlights the potential use of thiadiazole derivatives in medicinal chemistry, especially in developing treatments for cancer and tuberculosis (Sekhar et al., 2019).

• Antileishmanial Agents : Hassanzadeh et al. (2020) synthesized derivatives of 1,3,4-thiadiazole and evaluated them for their antileishmanial activity, demonstrating the potential of these compounds in treating parasitic diseases like leishmaniasis (Hassanzadeh et al., 2020).

• Antimicrobial Activity : Kerru et al. (2020) reported the synthesis of thiadiazole derivatives with promising antibacterial activity, especially against strains like Pseudomonas aeruginosa. This suggests the utility of such compounds in developing new antimicrobial agents (Kerru et al., 2020).

Mechanism of Action

The mechanism of action of “3-(3-Nitrophenyl)-1,2,4-thiadiazol-5-amine” is not specified in the search results.

Safety and Hazards

The safety and hazards of “3-(3-Nitrophenyl)-1,2,4-thiadiazol-5-amine” are not specified in the search results.